N-(4-butoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide

• IUPAC Name: N-(4-butoxyphenyl)-3-(3-pyrimidin-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C20H22N6O3/c1-2-3-11-28-16-7-5-15(6-8-16)23-20(27)26-12-14(13-26)19-24-18(25-29-19)17-21-9-4-10-22-17/h4-10,14H,2-3,11-13H2,1H3,(H,23,27)
• InChI Key: AFSVCLQHDOSDHM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)NC(=O)N2CC(C2)C3=NC(=NO3)C4=NC=CC=N4
• Molecular Formula: C20H22N6O3
• Molecular Weight: 394.4 g/mol

Description

N-(4-butoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C20H22N6O3 and its molecular weight is 394.435. The purity is usually 95%.
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Scientific Research Applications

Antidepressant and Nootropic Activities

• Central Nervous System Potential : The synthesis of 2-azetidinones, including compounds with similar structures to N-(4-butoxyphenyl)-3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carboxamide, has shown potential for CNS active agents. These compounds exhibit antidepressant and nootropic activities, indicating their potential therapeutic use for CNS disorders (Thomas et al., 2016).

Anticancer Properties

• Anticancer Activity : A series of carboxamides, sulfonamides, ureas, and thioureas derived from 1,2,4-oxadiazol-3-ylmethyl-piperazin-1-yl substituted with pyrazolo[1,5-a]pyrimidine analogs demonstrated good anticancer activity against HeLa cell line. These findings suggest the potential of these compounds in cancer therapy (Kumar et al., 2016).

Antimicrobial Activity

• Antimicrobial and Antitubercular Activities : Compounds synthesized from pyrimidine-azetidinone analogues have been shown to possess significant antimicrobial and antitubercular activities. This suggests their potential application in developing new antibacterial and antituberculosis drugs (Chandrashekaraiah et al., 2014).

Synthesis of Heterocyclic Compounds

• Heterocyclic Compound Synthesis : The development of structurally diverse N-heterocycles, including 1,2,4-oxadiazoles and pyrimidinones, through metal-free tandem approaches highlights the importance of these compounds in medicinal chemistry. Such methods facilitate the synthesis of drug lead molecules and offer pathways to novel therapeutic agents (Gupta et al., 2014).